ethyl 4-{[(1,1-dioxidotetrahydro-3-thienyl)acetyl]amino}benzoate

• IUPAC Name: ethyl 4-[[2-(1,1-dioxothiolan-3-yl)acetyl]amino]benzoate
• InChI: InChI=1S/C15H19NO5S/c1-2-21-15(18)12-3-5-13(6-4-12)16-14(17)9-11-7-8-22(19,20)10-11/h3-6,11H,2,7-10H2,1H3,(H,16,17)
• InChI Key: WTZKPUIVTNXYFZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CC2CCS(=O)(=O)C2
• Molecular Formula: C15H19NO5S
• Molecular Weight: 325.4 g/mol

Description

Ethyl 4-{[(1,1-dioxidotetrahydro-3-thienyl)acetyl]amino}benzoate, commonly known as DTB, is a synthetic compound that has been widely used in scientific research. DTB is a member of the thienoacetyl-aminobenzoate family of compounds and has been shown to have a range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of DTB is not fully understood, but it is thought to act by inhibiting the activity of voltage-gated sodium channels and calcium channels. This inhibition leads to a decrease in the release of neurotransmitters, resulting in the observed effects on neuronal excitability and neurotransmitter release.
Biochemical and Physiological Effects:
DTB has been shown to have a range of biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic effects, as well as effects on the central nervous system. DTB has also been shown to have antioxidant properties, and has been investigated for its potential use in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using DTB in lab experiments is its ability to modulate neurotransmitter release and neuronal excitability. This makes it a useful tool for investigating the mechanisms underlying these processes. However, one limitation of using DTB is its potential toxicity, particularly at high doses. Careful dosage and administration are required to ensure that any observed effects are not due to toxicity.

Future Directions

There are many potential future directions for research on DTB. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. DTB's antioxidant properties make it a promising candidate for this application. Additionally, further research is needed to fully understand the mechanisms underlying DTB's effects on neurotransmitter release and neuronal excitability. This could lead to the development of new treatments for conditions such as epilepsy and chronic pain.

Scientific Research Applications

DTB has been used extensively in scientific research, particularly in the field of pharmacology. It has been shown to have a range of effects on the central nervous system, including the modulation of neurotransmitter release and the inhibition of neuronal excitability. DTB has also been shown to have anti-inflammatory and analgesic effects.